2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-[3-(2-furyl)-1-methylpropyl]benzamide

• IUPAC Name: 2,4-dichloro-5-(dimethylsulfamoyl)-N-[4-(furan-2-yl)butan-2-yl]benzamide
• InChI: InChI=1S/C17H20Cl2N2O4S/c1-11(6-7-12-5-4-8-25-12)20-17(22)13-9-16(15(19)10-14(13)18)26(23,24)21(2)3/h4-5,8-11H,6-7H2,1-3H3,(H,20,22)
• InChI Key: DKOZMEZXLFVQIM-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CO1)NC(=O)C2=CC(=C(C=C2Cl)Cl)S(=O)(=O)N(C)C
• Molecular Formula: C17H20Cl2N2O4S
• Molecular Weight: 419.3 g/mol

Description

2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-[3-(2-furyl)-1-methylpropyl]benzamide, commonly known as DiFMUP, is a chemical compound that has gained significant importance in scientific research due to its unique properties. It is a fluorogenic substrate that is widely used to measure the activity of various enzymes, including phosphatases and esterases.

Mechanism of Action

DiFMUP is a fluorogenic substrate that is non-fluorescent in its native state but becomes highly fluorescent upon enzymatic cleavage. The mechanism of action involves the hydrolysis of the sulfonamide bond by the enzyme, resulting in the release of the fluorescent product, 2,4-dichloro-5-amino-6-fluoroscein. The fluorescence intensity is directly proportional to the amount of enzyme activity present in the sample.
Biochemical and Physiological Effects:
DiFMUP has no known biochemical or physiological effects on living organisms. It is a synthetic compound that is specifically designed for use in scientific research and has no therapeutic or diagnostic value.

Advantages and Limitations for Lab Experiments

DiFMUP offers several advantages for lab experiments, including high sensitivity, specificity, and reproducibility. It is also compatible with a wide range of biological samples, including cells, tissues, and body fluids. However, DiFMUP has some limitations, including its susceptibility to photobleaching and interference from other fluorescent compounds.

Future Directions

There are several future directions for the use of DiFMUP in scientific research. One potential application is in the development of new enzyme inhibitors and activators for therapeutic purposes. Another direction is the use of DiFMUP in the study of enzyme kinetics and regulation. Moreover, the development of new fluorogenic substrates based on the structure of DiFMUP may provide new tools for the measurement of enzyme activity in biological samples.

Scientific Research Applications

DiFMUP has been extensively used in scientific research to measure the activity of various enzymes, including alkaline phosphatases, acid phosphatases, and esterases. It is a highly sensitive and specific substrate that allows for the rapid and accurate measurement of enzyme activity in biological samples. Moreover, DiFMUP can be used in high-throughput screening assays to identify potential enzyme inhibitors and activators.